Cas no 50622-09-8 (2,3-O-Isopropylidene-L-threitol)

2,3-O-Isopropylidene-L-threitol structure

50622-09-8 structure

Product Name:2,3-O-Isopropylidene-L-threitol

CAS No:50622-09-8

MF:C₇H₁₄O₄

MW:162.183662891388

MDL:MFCD00063761

CID:55835

PubChem ID:87571729

Update Time:2025-04-18

2,3-O-Isopropylidene-L-threitol Chemical and Physical Properties

Names and Identifiers

- L-(+)-2,2-dimethyl-1,3-dioxolane-4,5-dimethanol
- (4S,5S)-(+)-2,2-Dimethyl-1,3-Dioxolane-4,5-Dimethanol
- (+)-2,3-O-Isopropylidene-L-threitol
- (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol
- [(4S,5S)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
- 2,3-O-Isopropylidene-L-threitol
- (4S,5S)-(+)-4,5-Bis(hydroxymethyl)-2,2-dimethyl-1,3-dioxolane
- (4S,5S)-4,5-Dihydroxymethyl-2,2-dimethyl dioxolane
- L(+)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol
- ((4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)dimethanol
- (+)-2,3,O-Isopropylidene-L-threitol
- PubChem19000
- 2,3-O-Isoproylidene-L-threitol
- INVRLGIKFANLFP-WDSKDSINSA-N
- 1,3-Dio
- SCHEMBL292538
- 86992-57-6
- AKOS015899228
- T72536
- Q63408895
- (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol, >=97.0% (sum of enantiomers, GC)
- (4S,5S)-4,5-BIS-(HYDROXYMETHYL)-2,2-DIMETHYL-1,3-DIOXOLANE
- 1,3-Dioxolane-4,5-dimethanol, 2,2-dimethyl-, (4S,5S)-
- MFCD00063761
- AS-69880
- DTXSID40964859
- A854539
- 50622-09-8
- I0376
- 1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-, (4S,5S)-
- CS-0097523
- ((4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)dimethanol; (+)-2,3-O-Isopropylidene-L-threitol; (4S,5S)-4,5-Bis(hydroxymethyl)-2,2-dimethyl-1,3-dioxolane; (4S-trans)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol; (4S,5S)-2,2-Dimethyl-
- MDL： MFCD00063761
- Inchi： 1S/C7H14O4/c1-7(2)10-5(3-8)6(4-9)11-7/h5-6,8-9H,3-4H2,1-2H3/t5-,6-/m0/s1
- InChI Key： INVRLGIKFANLFP-WDSKDSINSA-N
- SMILES： O1C(C)(C)O[C@@H](CO)[C@@H]1CO
- BRN： 1280797

Computed Properties

Exact Mass: 162.08900
Monoisotopic Mass: 162.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.8
Topological Polar Surface Area: 58.9

Experimental Properties

Color/Form: liquid
Density: 1.0585 (rough estimate)
Melting Point: 42.0 to 49.0 deg-C
Boiling Point: 92-94 °C/0.1 mmHg(lit.)
Flash Point: >110°C
Refractive Index: 3.9 ° (C=5, Acetone)
Water Partition Coefficient: dissolution
PSA: 58.92000
LogP: -0.50890
Solubility: Not determined
Sensitiveness: Hygroscopic
Specific Rotation: 3.1 º (c=5, EtOH 24 ºC)
Optical Activity: [α]20/D +3.0±0.5°, c = 5% in ethanol

2,3-O-Isopropylidene-L-threitol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：3-10
Safety Term：S22;S24/25
Storage Condition：0-6°C

2,3-O-Isopropylidene-L-threitol Customs Data

HS CODE：29329970
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-O-Isopropylidene-L-threitol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM100868-25g	1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-, (4S,5S)-	50622-09-8	97%	25g	$505	2021-06-15
TRC	I868890-2.5g	2,3-O-Isopropylidene-L-threitol	50622-09-8		2.5g	$ 196.00	2023-09-07
TRC	I868890-10g	2,3-O-Isopropylidene-L-threitol	50622-09-8		10g	$ 580.00	2023-09-07
TRC	I868890-25g	2,3-O-Isopropylidene-L-threitol	50622-09-8		25g	$ 1127.00	2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0376-5G	(+)-2,3-O-Isopropylidene-L-threitol	50622-09-8	>97.0%(GC)	5g	¥1395.00	2023-09-07
Apollo Scientific	OR315765-1g	(+)-2,3-O-Isopropylidene-L-threitol	50622-09-8	97%	1g	£62.00	2023-09-02
Apollo Scientific	OR315765-5g	(+)-2,3-O-Isopropylidene-L-threitol	50622-09-8	97%	5g	£171.00	2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O862341-250mg	(+)-2,3-O-Isopropylidene-L-threitol	50622-09-8	≥97%(GC)	250mg	￥160.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O862341-1g	(+)-2,3-O-Isopropylidene-L-threitol	50622-09-8	≥97%(GC)	1g	￥470.00	2022-10-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00262-5g	((4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)dimethanol	50622-09-8	≥97.0% (sum of enantiomers, GC)	5g	¥1308.0	2024-07-19

2,3-O-Isopropylidene-L-threitol Suppliers

Suzhou Senfeida Chemical Co., Ltd

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Purity:98%

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:50622-09-8)(+)-2,3-O-Isopropylidene-L-threitol, ≥ 97.0%

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:04

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Suzhou Senfeida Chemical Co., Ltd

(CAS:50622-09-8)(+)-2,3-O-Isopropylidene-L-threitol

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:50622-09-8)(+)-2,3-O-Isopropylidene-L-threitol, ≥ 97.0%

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